2-Phenylpropan-2-ylperoxy(propan-2-yl)mercury

• CAS No.: 37117-16-1
• Molecular Formula: C12H18HgO2
• Molecular Weight: 394.86 g/mol
• IUPAC Name: 2-phenylpropan-2-ylperoxy(propan-2-yl)mercury
• InChI: InChI=1S/C9H12O2.C3H7.Hg/c1-9(2,11-10)8-6-4-3-5-7-8;1-3-2;/h3-7,10H,1-2H3;3H,1-2H3;/q;;+1/p-1
• InChI Key: AQMNZYRTKNKFKJ-UHFFFAOYSA-M
• Canonical SMILES: CC(C)[Hg]OOC(C)(C)C1=CC=CC=C1

Description

2-Phenylpropan-2-ylperoxy(propan-2-yl)mercury is an organic compound that features a peroxy group attached to a phenylpropan-2-yl and propan-2-yl group, with mercury as a central atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Phenylpropan-2-ylperoxy(propan-2-yl)mercury typically involves the reaction of phenylpropan-2-ylperoxide with a mercury-containing compound under controlled conditions. The reaction conditions often include a solvent such as dichloromethane or toluene, and the reaction is carried out at low temperatures to prevent decomposition of the peroxide group.

Industrial Production Methods

Industrial production of this compound may involve a continuous flow process where the reactants are mixed and reacted in a controlled environment. The use of catalysts and specific reaction conditions can enhance the yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2-Phenylpropan-2-ylperoxy(propan-2-yl)mercury undergoes various types of chemical reactions, including:

Oxidation: The peroxy group can participate in oxidation reactions, converting other compounds into their oxidized forms.

Reduction: The compound can be reduced to form phenylpropan-2-yl alcohol and other mercury-containing byproducts.

Substitution: The phenyl and propan-2-yl groups can be substituted with other functional groups under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include hydrogen peroxide, sodium borohydride, and various acids and bases. The reactions are typically carried out under controlled temperatures and pressures to ensure the desired products are formed.

Major Products Formed

The major products formed from these reactions include phenylpropan-2-yl alcohol, various mercury-containing byproducts, and substituted phenylpropan-2-yl derivatives.

Scientific Research Applications

2-Phenylpropan-2-ylperoxy(propan-2-yl)mercury has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis to introduce peroxy groups into other compounds.

Biology: Studied for its potential effects on biological systems, including its ability to induce oxidative stress.

Medicine: Investigated for its potential use in developing new therapeutic agents, particularly in the field of oncology.

Industry: Utilized in the production of polymers and other materials that require peroxy groups for cross-linking and stabilization.

Mechanism of Action

The mechanism of action of 2-Phenylpropan-2-ylperoxy(propan-2-yl)mercury involves the generation of reactive oxygen species (ROS) through the decomposition of the peroxy group. These ROS can interact with various molecular targets, including DNA, proteins, and lipids, leading to oxidative damage and other cellular effects. The mercury atom in the compound can also interact with thiol groups in proteins, affecting their function and activity.

Comparison with Similar Compounds

Similar Compounds

Dicumyl peroxide: Another organic peroxide with similar oxidative properties.

Phenylacetone: A related compound with a phenyl group attached to a carbonyl group.

Uniqueness

2-Phenylpropan-2-ylperoxy(propan-2-yl)mercury is unique due to the presence of both a peroxy group and a mercury atom, which confer distinct chemical reactivity and biological effects. The combination of these functional groups makes it a valuable compound for specific applications in research and industry.